
In-Depth Technical Guide to the Safe Handling of
Catechol-13C6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Catechol-13C6

Cat. No.: B142630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Catechol-13C6. Given

that Catechol-13C6 is an isotopically labeled version of catechol, its chemical and toxicological

properties are considered analogous to the unlabeled compound. Therefore, the safety data

and handling procedures outlined in this document are based on the well-established data for

catechol.

Hazard Identification and Classification
Catechol is a hazardous substance that presents significant health risks upon exposure. The

Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a

standardized framework for communicating these hazards.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed.[1]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin.[1]

Skin Irritation 2 H315: Causes skin irritation.[1]

Serious Eye Damage 1
H318: Causes serious eye

damage.[1]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[1]

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects.[1]

Carcinogenicity 1B H350: May cause cancer.[1]

GHS Pictograms:

Skull and Crossbones: Indicates acute toxicity (fatal or toxic).

Corrosion: Represents the risk of serious eye damage or skin corrosion.

Health Hazard: Denotes carcinogenicity, mutagenicity, reproductive toxicity, respiratory

sensitizer, target organ toxicity, or aspiration toxicity.

Exclamation Mark: Indicates irritant (skin and eye), skin sensitizer, acute toxicity (harmful),

narcotic effects, or respiratory tract irritation.
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GHS Hazard Classification for Catechol
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Caption: GHS Hazard Classification and Pictograms for Catechol.
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Physical and Chemical Properties
Understanding the physical and chemical properties of Catechol-13C6 is crucial for its safe

handling and storage.

Property Value

CAS Number 120-80-9 (for unlabeled Catechol)

Molecular Formula C₆H₆O₂

Molecular Weight 110.11 g/mol

Appearance Colorless, crystalline solid

Odor Slight phenolic odor

Melting Point 105 °C (221 °F)[2]

Boiling Point 245.5 °C (473.9 °F)[2]

Flash Point 127.22 °C (261 °F) - Closed Cup[2]

Specific Gravity 1.344

Solubility Soluble in water

Toxicological Data
Catechol is acutely toxic and poses a long-term health risk as a suspected mutagen and

carcinogen. The following table summarizes key toxicological data.

Toxicity Metric Value Species

LD50 Oral 260 mg/kg Rat[1]

LD50 Dermal 800 mg/kg Rabbit[1]

LC50 Inhalation No data available

Intraperitoneal LD50 247 mg/kg Mouse[1]

Subcutaneous LD50 110 mg/kg Rat[1]
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Experimental Protocols: Safe Handling Procedures
Adherence to strict experimental protocols is paramount to minimize exposure and ensure

laboratory safety when working with Catechol-13C6.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.

Hand Protection: Wear two pairs of nitrile gloves.

Eye Protection: Use safety glasses with side shields or chemical safety goggles.

Skin and Body Protection: A fully fastened lab coat is mandatory. For larger quantities or

when there is a risk of splashing, consider Tyvek sleeves or a chemical-resistant apron.

Respiratory Protection: If working outside of a certified chemical fume hood, a NIOSH-

approved respirator with appropriate cartridges is required.

Weighing and Dissolving Solid Catechol-13C6
The process of weighing and dissolving solid (powdered) Catechol-13C6 presents a high risk

of aerosolization and contamination.

Procedure:

Preparation: Designate a specific work area within a certified chemical fume hood for

handling Catechol-13C6. Cover the work surface with an absorbent, disposable bench liner.

Taring the Container: Place a labeled, sealable container on the analytical balance and tare

it.

Adding the Powder: In the chemical fume hood, carefully add the approximate amount of

Catechol-13C6 to the tared container. Avoid creating dust.

Sealing and Weighing: Securely close the container and move it to the analytical balance to

obtain the precise weight.
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Dissolving: Return the sealed container to the chemical fume hood. Add the desired solvent

to the container and seal it again before mixing.

Start: Prepare for Weighing

1. Designate and prepare a work area
in a chemical fume hood.

2. Tare a sealable container
on the analytical balance.

3. In the fume hood, add the approximate
amount of Catechol-13C6 to the container.

4. Seal the container and weigh it
on the analytical balance.

5. Return to the fume hood and add solvent
to the sealed container.

End: Solution Prepared

Click to download full resolution via product page

Caption: Standard workflow for safely weighing and dissolving solid Catechol-13C6.

Waste Disposal
All waste contaminated with Catechol-13C6 must be treated as hazardous waste.
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Solid Waste: Contaminated PPE, bench liners, and weighing papers should be collected in a

designated, sealed hazardous waste container.

Liquid Waste: Unused solutions and solvent rinses should be collected in a clearly labeled,

sealed hazardous waste container. Do not dispose of Catechol-13C6 down the drain.

Mechanism of Toxicity: Signaling Pathway
The genotoxicity of catechol is a significant concern. Its mechanism involves metabolic

activation to a reactive intermediate that can damage DNA.

Catechol can be oxidized to form catechol ortho-quinones. These quinones are electrophilic

and can react with nucleophilic sites on DNA bases, primarily guanine and adenine, to form

depurinating DNA adducts.[1] The formation of these adducts can lead to apurinic sites in the

DNA, which, if not repaired, can result in mutations during DNA replication and potentially

initiate carcinogenesis.

Proposed Mechanism of Catechol-Induced Genotoxicity

Catechol Metabolic Oxidation
(e.g., by P450 enzymes)

Catechol ortho-quinone
(Electrophilic Intermediate)

Reaction with DNA
(Guanine and Adenine)

Formation of Depurinating
DNA Adducts

Generation of
Apurinic Sites

Mutations during
DNA Replication

Potential for
Carcinogenesis
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Caption: Signaling pathway illustrating the genotoxic mechanism of catechol.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.
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Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Spill: Evacuate the area. Wear appropriate PPE and contain the spill. Absorb with an inert

material and place in a sealed container for hazardous waste disposal. Ventilate the area

and wash the spill site after material pickup is complete.

This technical guide is intended to provide essential safety and handling information for

Catechol-13C6. It is not a substitute for a comprehensive risk assessment and the

development of laboratory-specific Standard Operating Procedures (SOPs). Always consult the

most recent Safety Data Sheet (SDS) and your institution's Environmental Health and Safety

(EHS) department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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